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Compound of Interest

Compound Name: Hydroxynefazodone, (S)-

Cat. No.: B15189935 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. (S)-Hydroxynefazodone, an active metabolite of the antidepressant

Nefazodone, requires careful consideration for its disposal due to the potential hazards

associated with its parent compound. While specific disposal protocols for (S)-

Hydroxynefazodone are not readily available, a conservative approach based on the known

properties of Nefazodone and general principles of pharmaceutical waste management is

essential.

Hazard Assessment and Regulatory Context
(S)-Hydroxynefazodone is a metabolite of Nefazodone, a compound that has been associated

with hepatotoxicity (liver damage)[1][2]. Safety Data Sheets (SDS) for the parent compound,

Nefazodone hydrochloride, classify it as a skin, eye, and respiratory irritant[3]. Furthermore,

some data suggests that Nefazodone is very toxic to aquatic organisms, and that the material

and its container must be disposed of as hazardous waste[4].

In the United States, the Environmental Protection Agency (EPA) regulates the disposal of

hazardous waste under the Resource Conservation and Recovery Act (RCRA). Without

specific data on (S)-Hydroxynefazodone, it is prudent to handle it as a potentially hazardous

waste to ensure compliance and safety.
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Quantitative Data for Hazard Assessment (Based on
Nefazodone)
The following table summarizes available toxicological and physical data for the parent

compound, Nefazodone. This information should be used as a conservative guide for handling

and disposing of (S)-Hydroxynefazodone.

Property Value Source

GHS Classification

Skin irritation (Category 2),

Eye irritation (Category 2A),

Specific target organ toxicity -

single exposure (Category 3),

Respiratory tract irritation

[3]

Oral TDLo (woman) 1.33 mg/kg [4]

Aquatic Toxicity Very toxic to aquatic organisms [4]

Physical State Solid [5]

Water Solubility Poorly soluble [4]

Note: This data is for the parent compound Nefazodone or its hydrochloride salt. TDLo (Lowest

Published Toxic Dose) is not a direct measure of acute toxicity like an LD50.

Experimental Protocols: Step-by-Step Disposal
Procedure
The following procedure outlines the recommended steps for the proper disposal of (S)-

Hydroxynefazodone from a laboratory setting. This protocol is designed to minimize exposure

and ensure regulatory compliance.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves

(nitrile or neoprene).[6][7]
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If there is a risk of generating dust or aerosols, a respiratory protection may be necessary.[8]

2. Waste Segregation and Collection:

Do not mix (S)-Hydroxynefazodone waste with non-hazardous laboratory trash.

Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette

tips, gloves), in a dedicated, clearly labeled hazardous waste container. The container should

be made of a compatible material (e.g., polyethylene) and have a secure lid.[6]

For liquid waste containing (S)-Hydroxynefazodone (e.g., solutions in organic solvents), use

a separate, labeled hazardous waste container for liquid chemical waste. Do not pour down

the drain.[6]

3. Waste Labeling:

Label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "(S)-Hydroxynefazodone"

The specific hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")

The date the first waste was added to the container.

The name and contact information of the generating laboratory.

4. Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from incompatible

chemicals.

The storage area should be well-ventilated and have secondary containment to prevent the

spread of spills.

5. Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

The recommended method of disposal for pharmaceutical waste of this nature is high-

temperature incineration by a licensed facility.[6]

Do not attempt to dispose of (S)-Hydroxynefazodone in the regular trash or by flushing it

down the sewer system.[6]

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and the operational workflow for

the proper disposal of (S)-Hydroxynefazodone.

Decision Pathway

Is (S)-Hydroxynefazodone waste generated?

Assume Hazardous due to parent compound data and lack of specific information

Yes

Segregate as Hazardous Pharmaceutical Waste

Follow Institutional Hazardous Waste Disposal Protocol

Click to download full resolution via product page

Caption: Decision pathway for classifying (S)-Hydroxynefazodone waste.
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Operational Workflow

Step 1 Wear appropriate PPE Step 2 Collect waste in a labeled hazardous waste container Step 3 Store container in a designated, secure area Step 4 Contact EHS for pickup and disposal Step 5 Waste is transported to a licensed disposal facility for incineration

Click to download full resolution via product page

Caption: Step-by-step operational workflow for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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